Cas no 349-05-3 (4-hydroxy-3-nitrobenzene-1-sulfonyl fluoride)

• Product Name: 4-hydroxy-3-nitrobenzene-1-sulfonyl fluoride
• CAS No: 349-05-3
• MF: C₆H₄FNO₅S
• MW: 221.163064002991
• MDL: MFCD30556422
• CID: 1471282
• PubChem ID: 267934
• Update Time: 2025-04-20

4-hydroxy-3-nitrobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-3-nitrobenzenesulfonyl Fluoride
• AC1Q5APB
• 2-Nitro-4-fluorsulfonylphenol
• CTK4H3219
• 2-Nitro-phenol-sulfonsaeure-(4)-fluorid
• 4-hydroxy-3-nitro-benzenesulfonyl fluoride
• AR-1G2708
• 4-Hydroxy-3-nitro-benzolsulfonylfluorid
• AG-K-72649
• NSC107744
• AC1L6J6P
• AC1Q5APB; 2-Nitro-4-fluorsulfonylphenol; CTK4H3219; 2-Nitro-phenol-sulfonsaeure-(4)-fluorid; 4-hydroxy-3-nitro-benzenesulfonyl fluoride; AR-1G2708; 4-Hydroxy-3-nitro-benzolsulfonylfluorid; AG-K-72649; NSC107744; AC1L6J6P;
• 4-hydroxy-3-nitrobenzene-1-sulfonyl fluoride
• DS-005407
• 349-05-3
• KQBGUCDGQYRIIM-UHFFFAOYSA-N
• DTXSID90296117
• EN300-211259
• starbld0019158
• NSC-107744
• benzenesulfonyl fluoride, 4-hydroxy-3-nitro-

• MDL： MFCD30556422
• Inchi： 1S/C6H4FNO5S/c7-14(12,13)4-1-2-6(9)5(3-4)8(10)11/h1-3,9H
• InChI Key： KQBGUCDGQYRIIM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)[N+](=O)[O-])O)(=O)(=O)F

Computed Properties

• Exact Mass: 220.97942
• Monoisotopic Mass: 220.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.695
• Boiling Point: 311.2°C at 760 mmHg
• Flash Point: 142°C
• Refractive Index: 1.577
• PSA: 97.51
• LogP: 2.56260